(4-chloro-3-fluorophenyl)methanethiol
Overview
Description
(4-Chloro-3-fluorophenyl)methanethiol, also known as 4-CFMT, is a thiol-containing compound with a unique combination of two halogen atoms. It is an important intermediate in the synthesis of a variety of organic compounds, and it has been used in various scientific research applications.
Scientific Research Applications
(4-chloro-3-fluorophenyl)methanethiol has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as thiols, sulfides, and sulfones. It has also been used in the synthesis of novel bioactive compounds, such as thiol-containing peptides and polymers. Additionally, (4-chloro-3-fluorophenyl)methanethiol has been used in the synthesis of fluorescent probes, which are used to detect and quantify biological molecules.
Mechanism of Action
The mechanism of action of (4-chloro-3-fluorophenyl)methanethiol is not yet fully understood. However, it is believed that the two halogen atoms in the compound interact with the sulfur atom to form a strong bond. This bond is thought to be responsible for the compound's ability to react with other molecules and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-chloro-3-fluorophenyl)methanethiol are not yet fully understood. However, some studies have shown that the compound has antioxidant properties, which may be beneficial in the prevention of certain diseases. Additionally, (4-chloro-3-fluorophenyl)methanethiol has been found to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
(4-chloro-3-fluorophenyl)methanethiol has several advantages for use in laboratory experiments. It is easy to synthesize, and it has a high purity level. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to the use of (4-chloro-3-fluorophenyl)methanethiol in laboratory experiments. For example, the compound is toxic and should be handled with care. Additionally, it is volatile and can easily evaporate if not properly sealed.
Future Directions
There are several potential future directions for the use of (4-chloro-3-fluorophenyl)methanethiol. One possibility is the development of new fluorescent probes that can be used to detect and quantify biological molecules. Additionally, the compound could be used to synthesize novel bioactive compounds, such as thiol-containing peptides and polymers. Finally, further research could be conducted to better understand the biochemical and physiological effects of (4-chloro-3-fluorophenyl)methanethiol.
Synthesis Methods
(4-chloro-3-fluorophenyl)methanethiol is synthesized by the reaction of 4-chloro-3-fluorobenzaldehyde and thiophenol in the presence of a base catalyst. The reaction is carried out at room temperature in an aqueous medium. The reaction is complete in approximately 24 hours and yields a product with a purity of 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-chloro-3-fluorophenyl)methanethiol involves the reaction of 4-chloro-3-fluorobenzaldehyde with hydrogen sulfide in the presence of a reducing agent to yield the corresponding thiol.", "Starting Materials": [ "4-chloro-3-fluorobenzaldehyde", "Hydrogen sulfide", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-chloro-3-fluorobenzaldehyde in a suitable solvent.", "Step 2: Add hydrogen sulfide gas to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent to obtain the desired product." ] } | |
CAS RN |
1509001-44-8 |
Product Name |
(4-chloro-3-fluorophenyl)methanethiol |
Molecular Formula |
C7H6ClFS |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
